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Compound of Interest

3-Chloro-2,6-dihydroxy-4-
Compound Name:

methylbenzaldehyde
CAS No.: 57074-21-2
Cat. No.: B106226

Get Quote

\ J

Synonyms: Chloratranol, Chloroatranol CAS Number: 57074-21-2 Molecular Formula:
CsH7CIOs[1][2][3][4]

Part 1: Executive Safety Directive

Status:HIGH ALERT — SENSITIZER & TOXIC Immediate Action Required: Treat 3-Chloro-2,6-
dihydroxy-4-methylbenzaldehyde as a potent contact allergen and acute oral toxin.[3] Unlike
generic benzaldehydes, this compound (Chloratranol) is a known constituent of oakmoss
absolute and is a documented sensitizer even at low ppm concentrations.[3]

Core Safety Protocol:

e Zero Skin Contact: This compound causes allergic skin reactions (H317).[3] Standard nitrile
gloves may not provide sufficient protection during prolonged handling; double-gloving is
mandatory.[3]
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 Inhalation Control: As a solid powder, dust inhalation must be prevented to avoid respiratory

sensitization and systemic toxicity.[3]

o Containment: All weighing and transfer operations must occur inside a certified chemical

fume hood or powder containment enclosure.

Part 2: Risk Assessment & Hazard Identification

Effective protection requires understanding the specific biological mechanism of the threat.[3]

Hazard Class

GHS Code

Description

Mechanism of
Action

Acute Toxicity (Oral)

H301

Toxic if swallowed

Systemic absorption
via ingestion can lead
to severe acute

toxicity.[3]

Skin Sensitization

H317

May cause an allergic
skin reaction

Haptenization of skin
proteins leading to T-
cell mediated immune
response (Type IV
hypersensitivity).[3]

Skin Irritation

H315

Causes skin irritation

Direct cytotoxic
damage to epidermal
cells.[3]

Eye Irritation

H319

Causes serious eye

irritation

Mucosal inflammation

and corneal distress.

[3]

Toxicological Insight: Chloratranol is structurally related to atranol.[3] Both are degradation

products of depsides (e.g., chloroatranorin) found in lichens.[3] Research indicates these are

the primary allergens in "oakmoss absolute" used in perfumery.[3] Cross-reactivity is common,;

if you are sensitized to oakmoss, you are likely sensitized to this compound.[3]

Part 3: Personal Protective Equipment (PPE) Matrix
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This matrix is designed to prevent breakthrough and inhalation.[3]

. Technical Specification &
PPE Category Standard Requirement Rati I
ationale

Inner Layer: Nitrile (4 mil).[3]
Outer Layer: Nitrile (minimum
5-8 mil) or Laminate (Silver
Shield) for prolonged contact.
) ] [3] Rationale: Chlorinated
Hand Protection Double Gloving
aromatics can permeate thin
nitrile.[3] Double gloving
provides a visual breach
indicator and increased

breakthrough time.[3]

Solid Handling: N95
disposable respirator
(minimum) if outside a hood

. (discouraged).[3] Solution

Respiratory P100 / N95 ) ]

Handling: Half-mask with
Organic Vapor/Acid Gas
(OV/AG) cartridges if heating

or generating aerosols.[3]

Tightly fitting chemical safety
goggles (ANSI z87.1).[3] Face

Eye/Face Chemical Goggles shield required if handling
large quantities (>1g) or

solutions under pressure.[3]

100% Cotton or Nomex lab
coat.[3] Use a chemically
resistant apron (Tyvek or PVC)
Body Lab Coat + Apron ) o
over the coat during weighing
to prevent dust embedding in

fabric.[3]
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Part 4: Operational Handling Protocols
Workflow Visualization: Safety Decision Tree

The following diagram outlines the decision logic for handling Chloratranol based on

experimental state.

Start: Handling 57074-21-2

Determine Physical State

Solid / Powder Form

Accidental Release

Weighing Protocol:
1. Anti-static gun usage
2. Analytical Balance in Hood
3. Pre-weighed vials preferred

N

Dissolution Protocol:
Solvent: MeOH or DMSO
Add solvent TO solid (not reverse)
Cap immediately

N

Spill (Solid):

Do NOT sweep (aerosol risk)
Use HEPA vac or wet wipe

Liquid

Solvated (Liquid)

N\
N

N\
“Accidental Release
N\

Reaction Setup:
Closed vessel system Absorb
Secondary containment tray Place i

Spill (Liquid):

with chemically inert pad
n HazWaste immediately
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Click to download full resolution via product page

Caption: Operational logic flow for handling Chloratranol, distinguishing between solid powder
risks (inhalation) and liquid solution risks (absorption).

Detailed Step-by-Step Methodology
1. Preparation & Weighing (Critical Step)

» Engineering Control: Use a chemical fume hood or a powder weighing station with HEPA
filtration.[3] Air velocity should be verified (approx. 100 fpm).[3]

 Static Control: Use an anti-static gun on the weighing boat and spatula. Chlorinated
benzaldehydes can be fluffy and prone to static fly-off.[3]

e Technique:

o

Place a secondary containment tray inside the hood.[3]

o

Don double nitrile gloves.[3]

[¢]

Weigh the solid directly into a tared vial rather than a weighing boat to minimize transfer
steps.

[¢]

Cap the vial inside the hood immediately after addition.
2. Solubilization
» Solvents: Slightly soluble in Methanol and DMSO.[3]

e Procedure: Add solvent slowly to the solid.[3] Avoid vigorous vortexing if the cap seal is not
verified; use a magnetic stirrer instead to prevent aerosol generation upon opening.[3]

3. Decontamination

o Surface Cleaning: Wipe all surfaces (balance, hood sash, bench) with a detergent solution
followed by ethanol.[3]
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e Tool Cleaning: Rinse spatulas with acetone/ethanol into a waste beaker inside the hood
before removing them for washing.[3]

Part 5: Emergency Response & Waste Disposal
Accidental Exposure[3]

o Skin Contact: Immediately wash with soap and copious water for 15 minutes.[3] Do not use
alcohol/solvents on skin (increases absorption).[3] Seek medical attention if rash appears.[3]

o Eye Contact: Rinse cautiously with water for 15 minutes.[3][5] Remove contact lenses.[3][5]

[6]7]

 Ingestion:IMMEDIATE MEDICAL ATTENTION. Rinse mouth. Do NOT induce vomiting unless
instructed by poison control.[3]

Disposal Logistics

» Waste Classification: Hazardous Chemical Waste (Toxic).[3]
e Segregation:

o Solid Waste: Contaminated gloves, weighing boats, and paper towels must go into a
sealed "Solid Hazardous Waste" bag.[3]

o Liquid Waste: Collect in a container labeled "Halogenated Organic Solvents” (due to the
Chlorine atom).[3]

o Labeling: Must explicitly list "3-Chloro-2,6-dihydroxy-4-methylbenzaldehyde" and
"Toxic/Sensitizer" on the waste tag.[3]

References

e PubChem. (n.d.).[3] 3-Chloro-2,6-dihydroxy-4-methylbenzaldehyde (CID 6426722).[3][8]
National Library of Medicine.[3] Retrieved January 29, 2026, from [Link][3]

e Carl Roth. (n.d.).[3][9] 3-Chloro-2,6-dihydroxy-4-methylbenzaldehyde Safety Data.
Retrieved January 29, 2026, from [Link][3]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://www.biosynth.com/Files/MSDS/MSDS_FC70306_5000_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://www.biosynth.com/Files/MSDS/MSDS_FC70306_5000_EN.pdf
https://www.carlroth.com/medias/SDB-4372-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTA0NTF8YXBwbGljYXRpb24vcGRmfGFEYzFMMmc1WVM4NU1qQXhPRFF4TkRNNE56VXdMMU5FUWw4ME16Y3lYMGRDWDBWT0xuQmtaZ3w4ZGE1NmM4MGZhNzIyNmM1N2I0YmU0YjFjOGQxYWQ0ZjhjNTM5MGVhMTA3ZjkyZDRmODlhODE5OGM2ODcyMzc2
https://www.cdhfinechemical.com/images/product/msds/10_269182793_4-METHYLBENZALDEHYDECASNO-104-87-0-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://www.benchchem.com/product/b106226/docs?utm_src=pdf-body#personal-protective-equipment-handling-guide-3-chloro-2-6-dihydroxy-4-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://www.benchchem.com/product/b106226/docs?utm_src=pdf-body#personal-protective-equipment-handling-guide-3-chloro-2-6-dihydroxy-4-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
http://www.thegoodscentscompany.com/data/rw1559931.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/6426722
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://www.carlroth.com/medias/SDB-4372-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDI1MTh8YXBwbGljYXRpb24vcGRmfGFEZzJMMmc1WkM4NU1qQXhPRFF4TlRBME1qZzJMMU5FUWw4ME16Y3lYMGxGWDBWT0xuQmtaZ3w2Njk1ZTM2ZmE3MGJlZWMwNDE0ZGM2M2U4M2ZkZjQ1MDQ4NDEwM2Q3Yjg4NWRkNmM2OTQzZDgzYTkwYzI0MzE5
https://www.benchchem.com/product/b106226/docs?utm_src=pdf-body#personal-protective-equipment-handling-guide-3-chloro-2-6-dihydroxy-4-methylbenzaldehyde
https://www.carlroth.com/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_6-dihydroxy-4-methylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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